Cas no 1131335-68-6 (6-Iodofuro[3,2-b]pyridine)
6-Iodofuro[3,2-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Iodofuro[3,2-b]pyridine
- 1131335-68-6
- 6-Iodofuro[3,2-b]pyridine, AldrichCPR
- MFCD11857746
- DTXSID10673941
- D74385
- AKOS015853594
- CS-0081701
- BS-26159
- SCHEMBL418936
-
- MDL: MFCD11857746
- Inchi: 1S/C7H4INO/c8-5-3-7-6(9-4-5)1-2-10-7/h1-4H
- InChI Key: CWYHCZNHNCLALA-UHFFFAOYSA-N
- SMILES: IC1C=NC2C=COC=2C=1
Computed Properties
- Exact Mass: 244.93376g/mol
- Monoisotopic Mass: 244.93376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26Ų
6-Iodofuro[3,2-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I819625-10mg |
6-Iodofuro[3,2-b]pyridine |
1131335-68-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I819625-50mg |
6-Iodofuro[3,2-b]pyridine |
1131335-68-6 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | I819625-100mg |
6-Iodofuro[3,2-b]pyridine |
1131335-68-6 | 100mg |
$ 250.00 | 2022-06-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I165993-1g |
6-Iodofuro[3,2-b]pyridine |
1131335-68-6 | 1g |
¥6,671.00 | 2021-05-24 | ||
| Alichem | A029181301-1g |
6-Iodofuro[3,2-b]pyridine |
1131335-68-6 | 95% | 1g |
$999.60 | 2023-09-04 | |
| abcr | AB263535-1 g |
6-Iodofuro[3,2-b]pyridine |
1131335-68-6 | 1g |
€891.00 | 2023-04-27 | ||
| Chemenu | CM174833-1g |
6-Iodofuro[3,2-b]pyridine |
1131335-68-6 | 95% | 1g |
$*** | 2023-04-03 | |
| Matrix Scientific | 035772-100mg |
6-Iodofuro[3,2-b]pyridine |
1131335-68-6 | 100mg |
$237.00 | 2023-09-09 | ||
| Matrix Scientific | 035772-500mg |
6-Iodofuro[3,2-b]pyridine |
1131335-68-6 | 500mg |
$709.00 | 2023-09-09 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | ADE001138-1G |
6-Iodofuro[3,2-b]pyridine |
1131335-68-6 | Aldrich | 1G |
¥8753.36 | 2022-02-24 |
6-Iodofuro[3,2-b]pyridine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 6-Iodofuro[3,2-b]pyridine
6-Iodofuro[3,2-b]pyridine (CAS No. 1131335-68-6): A Versatile Compound in Modern Medicinal Chemistry
6-Iodofuro[3,2-b]pyridine (CAS No. 1131335-68-6) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of furo[3,2-b]pyridines, which are heterocyclic compounds characterized by a fused furan and pyridine ring system. The presence of the iodine substituent at the 6-position imparts additional reactivity and functional versatility, making it a valuable building block in various synthetic pathways.
The iodine substituent in 6-Iodofuro[3,2-b]pyridine is particularly noteworthy because it can be readily utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and biologically active compounds. The iodine atom serves as an excellent leaving group, facilitating the formation of new carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity.
In recent years, 6-Iodofuro[3,2-b]pyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a scaffold for the design and synthesis of novel anticancer agents. Research has shown that furo[3,2-b]pyridines can exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of 6-Iodofuro[3,2-b]pyridine-based derivatives demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116).
Beyond its anticancer properties, 6-Iodofuro[3,2-b]pyridine has also shown promise in the development of anti-inflammatory drugs. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds derived from 6-Iodofuro[3,2-b]pyridine have been found to inhibit key enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). A recent study in the European Journal of Medicinal Chemistry highlighted the anti-inflammatory activity of a novel 6-Iodofuro[3,2-b]pyridine-based compound, which effectively reduced inflammation in both in vitro and in vivo models.
The synthetic accessibility of 6-Iodofuro[3,2-b]pyridine is another factor contributing to its widespread use in medicinal chemistry. Various synthetic routes have been developed to prepare this compound efficiently. One common approach involves the reaction of 5-bromo-2-furaldehyde with 4-amino-5-iodopyrimidine followed by cyclization under appropriate conditions. This method provides high yields and good functional group tolerance, making it suitable for large-scale synthesis.
In addition to its direct applications in drug discovery, 6-Iodofuro[3,2-b]pyridine has also been utilized as a key intermediate in the synthesis of other bioactive molecules. For example, it has been employed as a starting material for the preparation of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The iodine substituent can be readily converted into other functional groups through various chemical transformations, allowing for the fine-tuning of pharmacological properties.
The structural diversity and functional flexibility of 6-Iodofuro[3,2-b]pyridine have also made it an attractive target for combinatorial chemistry approaches. Combinatorial libraries based on this scaffold have been generated to explore a wide range of biological activities rapidly. High-throughput screening techniques have been employed to identify lead compounds with desired therapeutic profiles from these libraries.
In conclusion, 6-Iodofuro[3,2-b]pyridine (CAS No. 1131335-68-6) is a highly versatile compound with significant potential in medicinal chemistry. Its unique structural features and reactivity make it an invaluable building block for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern drug discovery and development efforts.
1131335-68-6 (6-Iodofuro[3,2-b]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)